Cas no 2248291-02-1 (Potassium;3,5-dimethylimidazole-4-carboxylate)

• Product Name: Potassium;3,5-dimethylimidazole-4-carboxylate
• CAS No: 2248291-02-1
• MF: C₆H₇KN₂O₂
• MW: 178.230282068253
• CID: 6241877
• PubChem ID: 137935374
• Update Time: 2025-06-12

Potassium;3,5-dimethylimidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• potassium 1,4-dimethyl-1H-imidazole-5-carboxylate
• EN300-6498351
• Potassium;3,5-dimethylimidazole-4-carboxylate
• 2248291-02-1

• Inchi： 1S/C6H8N2O2.K/c1-4-5(6(9)10)8(2)3-7-4;/h3H,1-2H3,(H,9,10);/q;+1/p-1
• InChI Key： NRELMSZJXNKPLY-UHFFFAOYSA-M
• SMILES： [K+].[O-]C(C1=C(C)N=CN1C)=O

Computed Properties

• Exact Mass: 178.01445896g/mol
• Monoisotopic Mass: 178.01445896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58Ų

Additional information on Potassium;3,5-dimethylimidazole-4-carboxylate

Recent Advances in the Study of Potassium 3,5-Dimethylimidazole-4-carboxylate (CAS: 2248291-02-1) in Chemical Biology and Pharmaceutical Research

Potassium 3,5-dimethylimidazole-4-carboxylate (CAS: 2248291-02-1) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic carboxylate derivative, characterized by its imidazole core and potassium counterion, exhibits unique chemical properties that make it a promising candidate for various applications, including drug development, catalysis, and material science. Recent studies have focused on elucidating its structural characteristics, reactivity, and potential biological activities, paving the way for innovative therapeutic strategies.

One of the key areas of investigation has been the compound's role as a building block for the synthesis of more complex molecules. Researchers have demonstrated that Potassium 3,5-dimethylimidazole-4-carboxylate serves as a versatile intermediate in the preparation of imidazole-based pharmaceuticals, which are known for their broad-spectrum biological activities. For instance, its incorporation into drug candidates has shown enhanced binding affinity to target proteins, particularly in the context of enzyme inhibition. This has been attributed to the compound's ability to participate in hydrogen bonding and π-π stacking interactions, which are critical for molecular recognition processes.

In addition to its synthetic utility, recent studies have explored the compound's potential as a bioactive agent in its own right. Preliminary in vitro assays have revealed that Potassium 3,5-dimethylimidazole-4-carboxylate exhibits moderate antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. These findings suggest that further optimization of its structure could lead to the development of novel antibiotics, addressing the growing concern of antimicrobial resistance. Moreover, the compound's low cytotoxicity profile in mammalian cell lines highlights its potential for therapeutic applications.

Another notable advancement is the investigation of the compound's role in metal-organic frameworks (MOFs) and coordination chemistry. Due to its carboxylate functionality, Potassium 3,5-dimethylimidazole-4-carboxylate has been employed as a ligand in the construction of MOFs with tunable porosity and stability. These materials have shown promise in applications such as gas storage, catalysis, and drug delivery systems. Recent crystallographic studies have provided detailed insights into the coordination behavior of the compound, revealing its ability to form stable complexes with transition metals, which could be leveraged for designing new catalytic systems.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of Potassium 3,5-dimethylimidazole-4-carboxylate. Current methodologies often yield variable purity levels, which can impact reproducibility in downstream applications. Researchers are actively exploring optimized synthetic routes, including green chemistry approaches, to address these issues. Additionally, more comprehensive in vivo studies are needed to fully evaluate the compound's pharmacokinetic and pharmacodynamic properties, as well as its safety profile.

In conclusion, Potassium 3,5-dimethylimidazole-4-carboxylate (CAS: 2248291-02-1) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a bioactive agent, coupled with its applications in materials science, underscores its versatility. Future research efforts should focus on overcoming existing synthetic challenges and expanding the scope of its biological evaluations to unlock its full therapeutic potential.